Cas no 204691-99-6 (Benzamide,n-(trans-4-hydroxycyclohexyl)-)

Benzamide,n-(trans-4-hydroxycyclohexyl)- structure
204691-99-6 structure
Product Name:Benzamide,n-(trans-4-hydroxycyclohexyl)-
CAS No:204691-99-6
MF:C13H17NO2
MW:219.279583692551
CID:66695
PubChem ID:10955049
Update Time:2025-04-18

Benzamide,n-(trans-4-hydroxycyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Benzamido-cyclohexanol
    • 4-Benzoylamino cyclohexanol
    • 4-BENZAMIDOCYCLOHEXANOL
    • N-(4-hydroxycyclohexyl)benzamide
    • F2158-0364
    • N-((trans)4-hydroxycyclohexyl)benzamide
    • N-(4-oxidanylcyclohexyl)benzamide
    • trans-4-Benzamino-cyclohexanol
    • 204691-99-6
    • EN300-238140
    • A814587
    • Benzamide, N-(trans-4-hydroxycyclohexyl)-
    • Benzamide, N-(4-hydroxycyclohexyl)-
    • DTXSID40449676
    • AKOS027758244
    • Benzamide,N-(4-hydroxycyclohexyl)-
    • 13941-93-0
    • Z32444114
    • SCHEMBL4694494
    • FT-0643909
    • AKOS005208578
    • CHEMBL4559738
    • Benzamide,n-(trans-4-hydroxycyclohexyl)-
    • Inchi: 1S/C13H17NO2/c15-12-8-6-11(7-9-12)14-13(16)10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)
    • InChI Key: BZUUTGWBZYOHDM-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 219.12600
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 2.11080

Benzamide,n-(trans-4-hydroxycyclohexyl)- Pricemore >>

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